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Compound of Interest

Compound Name: 2-Ethylpyrrolidine

Cat. No.: B092002

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylpyrrolidine is a saturated heterocyclic organic compound with the chemical formula
CeH13N. As a derivative of pyrrolidine, a five-membered nitrogen-containing ring, it is a
secondary amine. This guide provides a comprehensive overview of the core chemical and
physical properties of 2-Ethylpyrrolidine, intended to serve as a valuable resource for
professionals in research and drug development. The information presented is supported by
available experimental data and established chemical principles.

Physicochemical Properties

The fundamental physical and chemical properties of 2-Ethylpyrrolidine are summarized in
the tables below. These quantitative data provide a baseline for its handling, application in
synthesis, and prediction of its behavior in various chemical environments.

Table 1: General and Physical Properties of 2-Ethylpyrrolidine
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Property Value Source(s)
IUPAC Name 2-ethylpyrrolidine [1]
CAS Number 1003-28-7 [1]
Molecular Formula CeHi3N [1]
Molecular Weight 99.17 g/mol [1]
Boiling Point 122.1 °C at 760 mmHg [2]
Density 0.81 g/mL [2]
Refractive Index (n_D2°) 1.422 [2]
Flash Point 15.5°C [2]
pKa 10.43 [3]

Table 2: Calculated Properties of 2-Ethylpyrrolidine

Property Value Source(s)

LogP (Octanol/Water Partition
o 1.47720 [2]
Coefficient)

Vapor Pressure 14.1 mmHg at 25 °C [2]

Chemical Reactivity and Common Reactions

As a secondary amine, 2-Ethylpyrrolidine exhibits characteristic nucleophilic properties. The
lone pair of electrons on the nitrogen atom makes it reactive towards a variety of electrophiles.

N-Alkylation

2-Ethylpyrrolidine can be readily N-alkylated by reacting it with alkyl halides, such as methyl
iodide. This reaction proceeds via a nucleophilic substitution mechanism, where the nitrogen
atom attacks the electrophilic carbon of the alkyl halide, leading to the formation of a
guaternary ammonium salt.
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General Reaction Scheme: R2NH + R'-X - R2R'N*HX~

N-Acylation
The nitrogen atom in 2-Ethylpyrrolidine can also be acylated using acylating agents like
acetyl chloride or acetic anhydride. This reaction results in the formation of an N-acylpyrrolidine

derivative (an amide). The reaction is typically carried out in the presence of a base to
neutralize the hydrogen halide byproduct.

General Reaction Scheme: Ra2NH + R'-COCI - R2N-COR' + HCI

Synthesis of 2-Ethylpyrrolidine

While various methods for the synthesis of substituted pyrrolidines exist, a common approach
involves the reduction of a suitable precursor. One potential synthetic route is the catalytic
hydrogenation of 2-ethylpyrrole. This reaction involves the reduction of the aromatic pyrrole ring
to the saturated pyrrolidine ring using a metal catalyst, such as rhodium on carbon (Rh/C),
under a hydrogen atmosphere.

Workflow for the Synthesis of 2-Ethylpyrrolidine:

2-Ethylpyrrole l
Hz, Rh/C Catalyst Catalytic Hydrogenation - Work-up (Filtration, Solvent Removal) —»(_ 2-Ethylpyrrolidine

Solvent (e.g., Isopropyl Alcohol)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Ethylpyrrolidine via catalytic hydrogenation.

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 2-Ethylpyrrolidine.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
group (a triplet and a quartet) and complex multiplets for the protons on the pyrrolidine
ring.

o 183C NMR: The carbon-13 NMR spectrum will display distinct signals for the two carbons of
the ethyl group and the four carbons of the pyrrolidine ring.

« Infrared (IR) Spectroscopy: The IR spectrum of 2-Ethylpyrrolidine is expected to exhibit a
characteristic N-H stretching vibration for a secondary amine in the region of 3300-3500
cm~1, C-H stretching vibrations from the alkyl groups will be observed around 2850-3000
cm™i.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M%)
corresponding to the molecular weight of the compound (m/z = 99). The fragmentation
pattern will likely involve the loss of the ethyl group (M-29) and other characteristic fragments
of the pyrrolidine ring.

Experimental Protocols
Determination of Boiling Point (Thiele Tube Method)

Objective: To determine the boiling point of a liquid organic compound.
Apparatus:

Thiele tube

Thermometer (with appropriate range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating mantle or Bunsen burner
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e Stand and clamp

e Liquid paraffin or silicone oil

Procedure:

« Fill the Thiele tube with liquid paraffin to a level just above the side arm.

e Add a small amount of the 2-Ethylpyrrolidine sample into the small test tube.

» Place the capillary tube, with its sealed end up, into the test tube containing the sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Immerse the thermometer and the attached test tube into the Thiele tube, making sure the
heat-transfer liquid is above the level of the sample.

o Gently heat the side arm of the Thiele tube.

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

» When a continuous and rapid stream of bubbles is observed, stop heating.

e The liquid will begin to cool. The boiling point is the temperature at which the liquid just
begins to enter the capillary tube. Record this temperature.

Workflow for Boiling Point Determination:
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Caption: Experimental workflow for determining the boiling point using a Thiele tube.

Determination of pKa by Potentiometric Titration

Objective: To determine the acid dissociation constant (pKa) of an amine.

Apparatus and Reagents:

pH meter with a combination electrode

Burette

Magnetic stirrer and stir bar

Beaker

Standardized solution of a strong acid (e.g., 0.1 M HCI)
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» Deionized water

e 2-Ethylpyrrolidine sample

Procedure:

o Calibrate the pH meter using standard buffer solutions.

e Accurately weigh a known amount of 2-Ethylpyrrolidine and dissolve it in a known volume
of deionized water in a beaker.

e Place the beaker on the magnetic stirrer and immerse the pH electrode and the tip of the
burette into the solution.

e Record the initial pH of the amine solution.
e Begin adding the standardized HCI solution in small, known increments from the burette.

» After each addition, allow the pH to stabilize and record the pH and the total volume of acid
added.

» Continue the titration until the pH changes significantly, indicating the equivalence point has
been passed.

» Plot a titration curve of pH versus the volume of HCI added.
o Determine the volume of HCI at the equivalence point (the point of steepest inflection).

e The pKa is the pH at the half-equivalence point (the volume of HCI added is half of the
equivalence point volume).

Logical Flow for pKa Determination:
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Caption: Logical flow for the determination of pKa via potentiometric titration.

Safety and Handling

2-Ethylpyrrolidine is a flammable liquid with a low flash point. It should be handled in a well-
ventilated area, away from ignition sources. Appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, should be worn. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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This technical guide has provided a detailed overview of the core chemical properties of 2-
Ethylpyrrolidine. The tabulated data, descriptions of reactivity, and experimental protocols
offer a solid foundation for its use in research and development. As with any chemical, a
thorough understanding of its properties is essential for its safe and effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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